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Compound of Interest

Compound Name: Tetracosyl acrylate

Cat. No.: B3053072

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetracosyl acrylate (C27H5202), a long-chain acrylate ester, is a chemical compound utilized
in various research and development applications. Given its chemical nature as an acrylate, a
thorough understanding of its potential health and safety hazards is paramount for personnel
handling this substance. This technical guide provides a comprehensive overview of the
available data on the safe handling of Tetracosyl acrylate, drawing upon information from
structurally similar long-chain acrylates to address data gaps. All personnel should be
thoroughly trained on the procedures outlined in this document and have access to the
appropriate personal protective equipment (PPE) and emergency response resources.

Physicochemical Properties

Understanding the physicochemical properties of Tetracosyl acrylate is fundamental to its
safe handling and storage. The following table summarizes the key properties.
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Property Value Reference
CAS Number 50698-54-9 [1]
Molecular Formula C27H5202 [1]
Molecular Weight 408.70 g/mol [1]

Data not available; likely a
Appearance solid at room temperature

based on long alkyl chain

Boiling Point 481.8 °C at 760 mmHg [1]
Flash Point 190.3 °C [1]
Density 0.864 g/cm? [1]

Expected to have low solubility
Solubility in water due to its long

hydrophobic alkyl chain.

Toxicological Profile

Direct toxicological data for Tetracosyl acrylate is limited. Therefore, the toxicological profile is
inferred from data on other long-chain acrylate esters and the general properties of the acrylate
class. Acrylates are known to be skin and eye irritants, and some can be skin sensitizers.

Acute Toxicity

No specific acute toxicity data is available for Tetracosyl acrylate. For other long-chain
acrylates, acute toxicity is generally low.

Irritation and Sensitization

Acrylate esters are known to cause skin and eye irritation. Long-chain acrylates are generally
considered to be less irritating than their short-chain counterparts. However, due to the
presence of the acrylate group, Tetracosyl acrylate should be handled as a potential skin and
eye irritant.
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Some acrylates are also known to be skin sensitizers, meaning they can cause an allergic
reaction upon repeated contact.[2] The sensitizing potential of long-chain acrylates is not as
well-characterized as that of shorter-chain acrylates.

Genotoxicity and Carcinogenicity

Studies on lower alkyl acrylates have shown a lack of genotoxic activity in vivo.[3]
Carcinogenicity studies on some lower acrylates have indicated that tumors observed at the
point of contact are likely due to chronic irritation and are not considered relevant for human
cancer risk under normal handling conditions.[3] The International Agency for Research on
Cancer (IARC) has classified some lower acrylates as "possibly carcinogenic to humans”
(Group 2B).[4] There is no specific data on the genotoxicity or carcinogenicity of Tetracosyl
acrylate.

Occupational Exposure Limits

There are no specific occupational exposure limits (OELS) established for Tetracosyl acrylate.
However, OELSs for other acrylates can provide guidance for maintaining a safe working
environment.

Substance Limit Organization
Ethyl Acrylate TLV-TWA: 5 ppm ACGIH[1]
PEL-TWA: 25 ppm OSHA[5]

Methyl Acrylate TLV-TWA: 2 ppm (Skin, DSEN)  ACGIH[6]
PEL-TWA: 10 ppm OSHA[7]

Hydroxypropyl Acrylate TLV-TWA: 0.5 ppm ACGIH[8]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;
Skin: Skin absorption is a potential route of exposure; DSEN: Dermal Sensitizer.

Given the lack of specific data for Tetracosyl acrylate, it is prudent to handle it with
engineering controls and work practices that minimize exposure to the lowest feasible level.
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Health and Safety Handling Procedures
Engineering Controls

» Ventilation: Work with Tetracosyl acrylate should be conducted in a well-ventilated area,
preferably in a chemical fume hood, especially when heating or creating aerosols.

o Containment: Use appropriate containment measures to prevent the release of dust or
vapors into the work environment.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

o Skin Protection: Wear chemically resistant gloves (e.qg., nitrile or butyl rubber) and a lab coat.
Change gloves immediately if they become contaminated.

o Respiratory Protection: If working outside of a fume hood or if there is a potential for
generating dust or aerosols, a NIOSH-approved respirator with an organic vapor cartridge
may be necessary.

Hygiene Practices

e Wash hands thoroughly with soap and water after handling Tetracosyl acrylate and before
eating, drinking, or smoking.

» Do not store or consume food and beverages in areas where chemicals are handled.

» Remove contaminated clothing and wash it before reuse.

Storage

o Store Tetracosyl acrylate in a tightly closed container in a cool, dry, and well-ventilated

area.
o Keep away from heat, sparks, and open flames.

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.
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Emergency Procedures
Spills

e Minor Spills:

o Alert others in the area.

[¢]

Wear appropriate PPE.

[¢]

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

[e]

Collect the absorbed material into a sealed container for proper disposal.

o

Clean the spill area with soap and water.
e Major Spills:

o Evacuate the area immediately.

o Alert emergency response personnel.

o Prevent entry into the spill area.

First Aid

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes. Seek medical attention if irritation develops or
persists.

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them one or two glasses of water to drink. Seek immediate medical attention.[9]
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Experimental Protocols for Safety Assessment

The following are summaries of standard OECD guidelines for assessing the toxicological
properties of chemicals like Tetracosyl acrylate.

OECD 439: In Vitro Skin Irritation: Reconstructed Human
Epidermis Test Method

e Principle: This in vitro test uses a reconstructed human epidermis (RhE) model to assess the
potential of a chemical to cause skin irritation.

o Methodology: A small amount of the test substance is applied topically to the surface of the
RhE tissue. After a defined exposure period, the cell viability of the tissue is measured,
typically using the MTT assay. A reduction in cell viability below a certain threshold indicates
that the substance is an irritant.

o Data Interpretation:
o Mean tissue viability > 50%: Non-irritant

o Mean tissue viability < 50%: Irritant

OECD 492: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method for Identifying
Chemicals Not Requiring Classification and Labelling
for Eye Irritation or Serious Eye Damage

¢ Principle: This in vitro method utilizes a reconstructed human cornea-like epithelium (RhCE)
model to identify chemicals that do not cause serious eye damage or eye irritation.

* Methodology: The test chemical is applied to the surface of the RhCE tissue. After the
exposure period, tissue viability is determined using a quantitative assay (e.g., MTT).

o Data Interpretation:

o Mean tissue viability > 50%: Non-irritant (No Category)
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o Mean tissue viability < 50%: Requires further testing to determine the specific irritation
category.

OECD 442D: In Vitro Skin Sensitisation: ARE-Nrf2
Luciferase Test Method

¢ Principle: This assay assesses the potential of a chemical to induce skin sensitization by
measuring the activation of the Keap1-Nrf2 antioxidant response element (ARE) pathway in
a keratinocyte cell line.

» Methodology: A genetically modified human keratinocyte cell line containing a luciferase
reporter gene under the control of an ARE is exposed to the test chemical. An increase in
luciferase activity indicates activation of the Nrf2 pathway, which is a key event in the skin
sensitization process.

o Data Interpretation: A substance is classified as a sensitizer if it induces a statistically
significant increase in luciferase activity above a certain threshold.

Signaling Pathways in Acrylate-Induced Skin Effects
Keapl-Nrf2 Signhaling Pathway in Skin Sensitization

The Keapl-Nrf2 pathway is a critical cellular defense mechanism against oxidative and
electrophilic stress. Many chemical sensitizers, including some acrylates, are electrophiles that
can react with cysteine residues on the Keapl protein. This modification disrupts the Keapl-
Nrf2 complex, leading to the stabilization and nuclear translocation of the transcription factor
Nrf2. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter
region of various cytoprotective genes, leading to their transcription. This pathway is a key
initiating event in the adverse outcome pathway for skin sensitization.[10][11]

Caption: Keap1-Nrf2 signaling pathway activation by electrophilic acrylates.

NF-kB Signaling Pathway in Skin Irritation

The Nuclear Factor-kappa B (NF-kB) signaling pathway is a central regulator of inflammation.
Skin irritants can activate this pathway in keratinocytes, leading to the production of pro-
inflammatory cytokines and chemokines. In its inactive state, NF-kB is sequestered in the
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cytoplasm by inhibitor of kB (IkB) proteins. Upon stimulation by an irritant, the IkB kinase (IKK)
complex is activated, which then phosphorylates IkB proteins, targeting them for ubiquitination
and proteasomal degradation. This allows NF-kB to translocate to the nucleus and induce the
expression of inflammatory genes.[12][13]

Caption: NF-kB signaling pathway activation by skin irritants.

Conclusion

While specific toxicological data for Tetracosyl acrylate is not readily available, a conservative
approach to handling is warranted based on the known hazards of the acrylate class of
compounds. This includes the use of appropriate engineering controls, personal protective
equipment, and adherence to strict hygiene practices. In the absence of specific data, it is
prudent to treat Tetracosyl acrylate as a potential skin and eye irritant and a potential skin
sensitizer. The experimental protocols and signaling pathway information provided in this guide
offer a framework for further safety assessment and a deeper understanding of the potential
biological effects of this compound. All personnel working with Tetracosyl acrylate must be
familiar with and adhere to the safety precautions outlined in this document to ensure a safe
working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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